Cas no 51572-57-7 (2-Propenoic acid, 3-(4-butylphenyl)-, 4-methoxyphenyl ester, (E)-)

2-Propenoic acid, 3-(4-butylphenyl)-, 4-methoxyphenyl ester, (E)- structure
51572-57-7 structure
Product name:2-Propenoic acid, 3-(4-butylphenyl)-, 4-methoxyphenyl ester, (E)-
CAS No:51572-57-7
MF:C20H22O3
MW:310.38688
CID:361985
PubChem ID:71366097

2-Propenoic acid, 3-(4-butylphenyl)-, 4-methoxyphenyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(4-butylphenyl)-, 4-methoxyphenyl ester, (E)-
    • (4-methoxyphenyl) 3-(4-butylphenyl)prop-2-enoate
    • 4-Methoxyphenyl 3-(4-butylphenyl)prop-2-enoate
    • 51572-57-7
    • DTXSID10789470
    • Inchi: InChI=1S/C20H22O3/c1-3-4-5-16-6-8-17(9-7-16)10-15-20(21)23-19-13-11-18(22-2)12-14-19/h6-15H,3-5H2,1-2H3/b15-10+
    • InChI Key: SIBVZTAWRKGLMI-XNTDXEJSSA-N
    • SMILES: CCCCC1=CC=C(/C=C/C(OC2=CC=C(OC)C=C2)=O)C=C1

Computed Properties

  • Exact Mass: 310.15696
  • Monoisotopic Mass: 310.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.6
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

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